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The synthesis of novel potassium chlorides, particularly KCl₃, is achieved using a Diamond Anvil Cell

(DAC) to generate gigapascal-scale pressures, with laser heating used to overcome kinetic barriers [1].

Primary Reaction: The synthesis involves a direct reaction between potassium chloride (KCl) and

elemental chlorine (Cl₂) under high pressure [1]: KCl + Cl₂ → KCl₃

Pressure Medium & Setup: The DAC is used to generate pressures from 20 GPa to 70 GPa. The

sample chamber contains a mixture of KCl and solid chlorine as reagents [1].

Temperature & Reaction Initiation: The sample mixture is laser-heated to temperatures exceeding

2000 K. This high temperature is critical to initiate the chemical reaction and promote diffusion and

mixing, especially after chlorine melting [1].

In-situ Characterization: During and after synthesis, the products are analyzed inside the DAC using:

Synchrotron X-ray Diffraction (XRD): To identify crystalline phases and lattice parameters [1].

Raman Spectroscopy: To characterize chemical bonding and vibrational modes [1].

Decompression Pathway: Upon slow decompression, the high-pressure KCl₃ polymorphs transform

into an unknown structure below 10 GPa and ultimately decompose into KCl and Cl₂ at near-ambient

conditions [1].
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Quantitative Data on Novel Potassium Chlorides

Table 1: Predicted Stable Potassium Chloride Phases at High Pressure [1]

Compound
Stability Pressure Range
(GPa)

Key Characteristics

KCl₃ (Trigonal, P-31m) Stable from ~1 atm at 0 K Contains Cl₃⁻ ions; semiconductor

KCl₃ (Trigonal, R-3m) 20 - 40 GPa Synthesized phase; 16 Raman active
modes

KCl₃ (Cubic, Pm-3) 40 - 70 GPa Synthesized phase

K₃Cl₅ (Orthorhombic,

Pmc2₁)

> 140 GPa Poor metal; pseudogap at Fermi level

KCl₇ (Cubic, Pm-3) > 225 GPa Contains positively charged Cl atoms;

metallic

Table 2: Experimentally Synthesized KCl₃ Polymorphs [1]

Parameter Trigonal (R-3m) KCl₃ Cubic (Pm-3) KCl₃

Synthesis Pressure 20 - 40 GPa 40 - 70 GPa

Synthesis
Temperature

> 2000 K > 2000 K

Identification
Method

XRD & Raman spectroscopy XRD & Raman spectroscopy

Key Identification Agreement of 15+ Raman peaks with

computed modes; XRD pattern matching

Le Bail refinement of XRD

pattern; spotty diffraction images

Stability on
Decompression

Transforms below 10 GPa Transforms below 10 GPa
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Workflow Diagram of the Synthesis and Validation
Process

The entire process, from prediction to experimental validation, can be visualized as follows:
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Start: Theoretical Prediction

Variable-Composition
Evolutionary Algorithm (USPEX)

Identify Stable Compounds
(KCl3, K3Cl5, KCl7, etc.)

Design DAC Experiment
(Target KCl3 synthesis)

Load DAC with KCl + Cl2

Compress to Target Pressure
(20-70 GPa)

Laser Heat
(> 2000 K)
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In-Situ Characterization
(XRD, Raman)

Decompress and Monitor

Validate Prediction

Click to download full resolution via product page

Workflow for predicting, synthesizing, and validating novel potassium chlorides under high pressure.

Key Technical Considerations for Researchers

Theoretical Prediction Precedes Experiment: The discovery was guided by quantum-mechanical
variable-composition evolutionary simulations (USPEX). This method is crucial for identifying

potentially stable compositions beyond classical chemistry expectations [1].
Characterization is Multimodal: Relying solely on XRD can be insufficient due to texturing or spotty

patterns. Combining XRD with Raman spectroscopy provides a more robust identification, as
vibrational modes offer a distinct fingerprint for new phases [1].

Kinetic Barriers are Significant: The reaction between KCl and Cl₂ at high pressure requires very
high temperatures (>2000 K) to proceed. Simply compressing the reagents at room temperature is

insufficient [1].
Metastability and Decomposition: The synthesized high-pressure phases are not quenchable to

ambient conditions. Studies of their properties must be conducted in situ at high pressure [1].
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Future Research Directions

While this guide focuses on KCl₃, theoretical predictions suggest other exotic potassium chlorides like K₃Cl,

K₂Cl, and KCl₇ become stable at pressures above 140 GPa [1]. Their experimental synthesis remains an

open field for investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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